Cas no 61324-85-4 (2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester)
61324-85-4 structure
Product Name:2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
CAS No:61324-85-4
MF:C12H10N2O4S
MW:278.283801555634
CID:483951
PubChem ID:20387689
Update Time:2025-04-19
2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester
- methyl 3-(2-nitroanilino)thiophene-2-carboxylate
- 61324-85-4
- Methyl 3-(2-nitroanilino)-thiophene-2-carboxylate
- SCHEMBL11529437
- PPWRXLGDTJUVTO-UHFFFAOYSA-N
- DTXSID00606561
-
- Inchi: 1S/C12H10N2O4S/c1-18-12(15)11-9(6-7-19-11)13-8-4-2-3-5-10(8)14(16)17/h2-7,13H,1H3
- InChI Key: PPWRXLGDTJUVTO-UHFFFAOYSA-N
- SMILES: S1C=CC(=C1C(=O)OC)NC1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 278.0362
- Monoisotopic Mass: 278.03612798g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 112Ų
Experimental Properties
- PSA: 81.47
2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester Related Literature
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
61324-85-4 (2-Thiophenecarboxylic acid, 3-[(2-nitrophenyl)amino]-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
CN Supplier
Reagent